Cas no 1043162-37-3 (2-chloro-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)

• Product Name: 2-chloro-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• CAS No: 1043162-37-3
• MF: C₁₉H₁₆ClN₃O
• MW: 337.802843093872
• CID: 6180154
• PubChem ID: 30006755
• Update Time: 2025-10-28

2-chloro-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• SR-01000922272-1
• AKOS024506810
• CCG-311757
• 2-chloro-N-(2-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)benzamide
• SR-01000922272
• Z108558522
• 1043162-37-3
• VU0641893-1
• 2-chloro-N-(2-phenyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)benzamide
• F5323-0258

• Inchi： 1S/C19H16ClN3O/c20-16-11-5-4-9-14(16)19(24)21-18-15-10-6-12-17(15)22-23(18)13-7-2-1-3-8-13/h1-5,7-9,11H,6,10,12H2,(H,21,24)
• InChI Key： FMMYKTPSQBAQCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=C2C(CCC2)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 337.0981898g/mol
• Monoisotopic Mass: 337.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-chloro-N-{2-phenyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

Introduction to 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No. 1043162-37-3)

2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No. 1043162-37-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by a cyclopenta[c]pyrazole core substituted with a phenyl group and a chlorobenzamide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research endeavors.

The cyclopenta[c]pyrazole scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the phenyl and chlorobenzamide groups further enhances the compound's pharmacological profile, potentially improving its potency and selectivity. Recent studies have highlighted the importance of such structural modifications in optimizing drug candidates for clinical use.

In terms of its chemical structure, 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide can be synthesized through a series of well-defined steps involving the condensation of appropriate precursors. The synthetic route typically involves the formation of the cyclopenta[c]pyrazole core followed by the introduction of the phenyl and chlorobenzamide substituents. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The biological evaluation of 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide has revealed several promising findings. In vitro studies have demonstrated its potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has shown significant activity against kinases implicated in cancer progression, making it a potential lead compound for anticancer drug development. Additionally, preliminary data suggest that it may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis.

To further explore its therapeutic potential, preclinical studies have been conducted to assess the pharmacokinetic and pharmacodynamic properties of 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has exhibited favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are crucial for its development as an oral medication.

The safety profile of 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide has also been evaluated through toxicity studies in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In addition to its direct therapeutic applications, 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and signaling pathways in cells. By using this compound as a molecular tool, researchers can gain deeper insights into the mechanisms underlying various biological processes and diseases.

The ongoing research on 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide is part of a broader effort to discover and develop novel therapeutics for unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are driving this research forward, leveraging advanced technologies such as high-throughput screening and computational modeling to optimize lead compounds.

In conclusion, 2-Chloro-N-{2-phenyl-2H,4H,5H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No. 1043162-37-3) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a tool for chemical biology studies. Continued research will undoubtedly uncover more about its full range of applications and contribute to advancements in drug discovery.